Cas no 1093403-65-6 (N-isopentylcyclopropanamine;hydrochloride)

N-Isopentylcyclopropanamine hydrochloride is a cyclopropylamine derivative with a branched alkyl substituent, offering a unique structural profile for research applications. The hydrochloride salt form enhances stability and solubility, facilitating handling in synthetic and analytical processes. The cyclopropylamine moiety is known for its conformational rigidity, which can be advantageous in the study of structure-activity relationships in medicinal chemistry. The isopentyl chain may influence lipophilicity and bioavailability, making this compound of interest in pharmacokinetic investigations. Suitable for use as an intermediate or reference standard, it is characterized by high purity and consistent quality, ensuring reliable performance in experimental settings.

N-isopentylcyclopropanamine;hydrochloride structure

1093403-65-6 structure

Product Name:N-isopentylcyclopropanamine;hydrochloride

CAS No:1093403-65-6

MF:C₈H₁₈ClN

MW:163.68822145462

MDL:MFCD09971442

CID:3168229

PubChem ID:24686262

Update Time:2025-10-16

N-isopentylcyclopropanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-isopentylcyclopropanamine;hydrochloride
- AKOS008054675
- TTB40365
- N-Isopentylcyclopropanaminehydrochloride
- EN300-31271
- CS-0245877
- N-(3-methylbutyl)cyclopropanamine;hydrochloride
- N-(3-methylbutyl)cyclopropanamine hydrochloride
- Z324553108
- MFCD09971442
- 1093403-65-6
- N-Isopentylcyclopropanamine hydrochloride
- 819-250-4
- MDL： MFCD09971442
- Inchi： 1S/C8H17N.ClH/c1-7(2)5-6-9-8-3-4-8;/h7-9H,3-6H2,1-2H3;1H
- InChI Key： WMDAHDJMIPZODA-UHFFFAOYSA-N
- SMILES： Cl.N(CCC(C)C)C1CC1

Computed Properties

Exact Mass: 163.1127773Da
Monoisotopic Mass: 163.1127773Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 4
Complexity: 74.6
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

N-isopentylcyclopropanamine;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	M330508-25mg	N-(3-Methylbutyl)cyclopropanamine Hydrochloride	1093403-65-6		25mg	$ 50.00	2022-06-03
TRC	M330508-50mg	N-(3-Methylbutyl)cyclopropanamine Hydrochloride	1093403-65-6		50mg	$ 65.00	2022-06-03
TRC	M330508-250mg	N-(3-Methylbutyl)cyclopropanamine Hydrochloride	1093403-65-6		250mg	$ 80.00	2022-06-03
abcr	AB267599-1 g	N-(3-Methylbutyl)cyclopropanamine hydrochloride	1093403-65-6		1g	€161.00	2022-06-11
Enamine	EN300-31271-0.05g	N-(3-methylbutyl)cyclopropanamine hydrochloride	1093403-65-6	95.0%	0.05g	$19.0	2025-03-19
Enamine	EN300-31271-0.1g	N-(3-methylbutyl)cyclopropanamine hydrochloride	1093403-65-6	95.0%	0.1g	$20.0	2025-03-19
Enamine	EN300-31271-0.25g	N-(3-methylbutyl)cyclopropanamine hydrochloride	1093403-65-6	95.0%	0.25g	$28.0	2025-03-19
Enamine	EN300-31271-0.5g	N-(3-methylbutyl)cyclopropanamine hydrochloride	1093403-65-6	95.0%	0.5g	$45.0	2025-03-19
Enamine	EN300-31271-1.0g	N-(3-methylbutyl)cyclopropanamine hydrochloride	1093403-65-6	95.0%	1.0g	$58.0	2025-03-19
Enamine	EN300-31271-2.5g	N-(3-methylbutyl)cyclopropanamine hydrochloride	1093403-65-6	95.0%	2.5g	$122.0	2025-03-19